2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 2,6-difluoro-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C16H13F2NO3S2/c17-13-3-1-4-14(18)16(13)24(20,21)19-9-12(11-6-8-23-10-11)15-5-2-7-22-15/h1-8,10,12,19H,9H2
• InChI Key: DHKLFPVRHJWLPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3)F
• Molecular Formula: C16H13F2NO3S2
• Molecular Weight: 369.4 g/mol

Description

2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide, also known as DFET, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. DFET is a sulfonamide-based compound that has been synthesized using various methods, and it has been found to exhibit interesting biochemical and physiological effects.

Scientific Research Applications

Applications in Ocular Health

Research on benzo[b]thiophene-2-sulfonamide derivatives, closely related to the queried compound, has shown potential utility as topically active inhibitors of ocular carbonic anhydrase, useful in the treatment of glaucoma. Among these compounds, certain derivatives have been identified as potent ocular hypotensive agents, underlining their importance in clinical evaluation for glaucoma treatment (Graham et al., 1989).

Advancements in Heterocyclic Chemistry

Sulfonation techniques applied to 3-aroylthiophenes and furans have allowed for the regioselective synthesis of 2,4-disubstituted heterocycles. This approach facilitates the production of benzylamine derivatives from parent sulfonamides through innovative chemical reactions, offering broad access to heterocycles with specific substitutions (Hartman & Halczenko, 2009).

Environmental Impact Studies

The study of perfluoroalkyls (PFAs) and polybrominated diphenyl ethers (PBDEs) has linked the use of such compounds in consumer and industrial products to their presence in remote environments, including the Arctic. Research into the indoor and outdoor concentrations of these compounds, including perfluoroalkyl sulfonamides, has revealed significant indoor sources and the potential mechanisms for their environmental transport (Shoeib et al., 2004).

Pharmaceutical Synthesis Innovations

Fluorinated sulfinate salts, derived from benzo[d]thiazol-2-yl sulfones, have shown promise as precursors for di- and monofluoroalkyl radical species in the synthesis of conjugated N-arylsulfonylated amides. This method demonstrates a novel approach to fluoroalkylation and aryl migration, expanding the toolbox for pharmaceutical synthesis (He et al., 2015).